Methyl 5-methoxy-2-methylnicotinate
Overview
Description
Scientific Research Applications
Overview
Methyl 5-methoxy-2-methylnicotinate is a compound of interest within various scientific research fields. While there are no specific studies directly addressing the applications of this compound, related research on structurally similar compounds and methodologies provides insight into potential areas of application. This document synthesizes information from studies on related compounds and scientific techniques, highlighting the significance of such compounds in advancing scientific knowledge and technology.
Applications in Pharmaceutical Research
Research on compounds structurally related to this compound, such as Omeprazole and its synthesis process, sheds light on potential pharmaceutical applications. Omeprazole, a well-known proton pump inhibitor, shares a resemblance in its methoxy functional group usage, indicating this compound's potential utility in developing pharmaceuticals targeting gastric issues (Saini, Majee, Chakraborthy, & Salahuddin, 2019). Additionally, the synthesis process of such compounds can inspire novel approaches to creating more effective and safer pharmaceuticals.
Role in Epigenetic Studies
DNA methylation research, which explores the addition of methyl groups to the DNA molecule, impacts gene expression and plays a significant role in the development of neurodegenerative diseases and cancer. Studies on DNA methyltransferase inhibitors, for instance, highlight the therapeutic potential of modulating DNA methylation in treating various diseases (Goffin & Eisenhauer, 2002). This compound, by virtue of its methoxy and methyl groups, might serve as a valuable compound in designing inhibitors that target epigenetic modifications.
Environmental and Industrial Applications
The study of methanol reforming for hydrogen production highlights the importance of methyl esters, to which this compound structurally relates, in developing sustainable energy solutions (Yong, Ooi, Chai, & Wu, 2013). Such research underscores the compound's potential applications in creating environmentally friendly energy sources and its relevance in catalysis and material science.
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 5-methoxy-2-methylnicotinate is a derivative of niacin, also known as vitamin B3 . The primary targets of niacin and its derivatives are the G protein-coupled receptors, specifically the niacin receptor 1 (NIACR1) and niacin receptor 2 (NIACR2). These receptors play a crucial role in mediating the anti-lipolytic and vasodilatory effects of niacin .
Mode of Action
Niacin and its derivatives are believed to promote the release of prostaglandin D2, which is strictly locally-acting due to its short half-life . This results in peripheral vasodilation, enhancing local blood flow at the site of application .
Biochemical Pathways
Niacin and its derivatives are known to be involved in various biochemical pathways, including lipid metabolism and the prostaglandin signaling pathway .
Pharmacokinetics
It is metabolized in the liver and excreted in the urine .
Result of Action
Based on its similarity to niacin, it may have anti-inflammatory effects and could potentially influence lipid metabolism .
properties
IUPAC Name |
methyl 5-methoxy-2-methylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-6-8(9(11)13-3)4-7(12-2)5-10-6/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWODRIHINUYKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001244532 |
Source
|
| Record name | Methyl 5-methoxy-2-methyl-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001244532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63820-73-5 |
Source
|
| Record name | Methyl 5-methoxy-2-methyl-3-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63820-73-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 5-methoxy-2-methyl-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001244532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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